Cas no 2229683-65-0 (3,3-dimethylhept-4-en-1-amine)

• Product Name: 3,3-dimethylhept-4-en-1-amine
• CAS No: 2229683-65-0
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 6103190
• PubChem ID: 165626765
• Update Time: 2025-07-23

3,3-dimethylhept-4-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethylhept-4-en-1-amine
• EN300-1764074
• 2229683-65-0

• Inchi： 1S/C9H19N/c1-4-5-6-9(2,3)7-8-10/h5-6H,4,7-8,10H2,1-3H3/b6-5+
• InChI Key： QTSWUSYLSHSIRS-AATRIKPKSA-N
• SMILES： NCCC(/C=C/CC)(C)C

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-dimethylhept-4-en-1-amine

Introduction to 3,3-dimethylhept-4-en-1-amine (CAS No: 2229683-65-0)

3,3-dimethylhept-4-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229683-65-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of aliphatic amines, characterized by a branched alkyl chain and a double bond, which contribute to its unique chemical properties and potential applications in drug development.

The molecular structure of 3,3-dimethylhept-4-en-1-amine consists of a seven-carbon chain with a double bond at the fourth carbon, and two methyl groups attached to the third carbon. This structural configuration imparts distinct reactivity and steric effects, making it a valuable intermediate in synthetic chemistry. The presence of the amine functional group at one end of the molecule enhances its utility in forming various chemical bonds, particularly in peptidomimetic and heterocyclic chemistry.

In recent years, there has been growing interest in 3,3-dimethylhept-4-en-1-amine due to its potential role in the synthesis of biologically active molecules. Researchers have been exploring its applications in the development of novel therapeutic agents, including those targeting neurological disorders and inflammatory conditions. The compound's ability to serve as a precursor for more complex structures has made it a focal point in medicinal chemistry research.

One of the most compelling aspects of 3,3-dimethylhept-4-en-1-amine is its versatility in synthetic pathways. Its double bond and amine group provide multiple points for functionalization, allowing chemists to tailor its properties for specific applications. For instance, it can be used to construct chiral centers, which are crucial for developing enantiomerically pure drugs with enhanced efficacy and reduced side effects.

Recent studies have highlighted the compound's significance in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic profiles. 3,3-dimethylhept-4-en-1-amine has been employed as a key building block in creating analogs that target protein-protein interactions, a common mechanism underlying many diseases. These peptidomimetics hold promise for treating conditions such as cancer, Alzheimer's disease, and autoimmune disorders.

The compound's reactivity also makes it useful in generating complex heterocyclic frameworks. Heterocycles are essential motifs in many pharmacologically active compounds due to their ability to interact with biological targets in specific ways. By incorporating 3,3-dimethylhept-4-en-1-amine into heterocyclic systems, researchers can explore novel chemical spaces that may lead to the discovery of next-generation therapeutics.

In addition to its pharmaceutical applications, 3,3-dimethylhept-4-en-1-amine has shown potential in materials science. Its unique structural features allow it to be incorporated into polymers and coatings that exhibit enhanced mechanical strength and thermal stability. These properties make it an attractive candidate for developing advanced materials with industrial applications.

The synthesis of 3,3-dimethylhept-4-en-1-amine typically involves multi-step organic reactions that require precise control over reaction conditions. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing waste and energy consumption. Such improvements align with the broader goal of green chemistry to minimize environmental impact while maximizing yield and purity.

As research continues to uncover new applications for 3,3-dimethylhept-4-en-1-amine, its importance in synthetic chemistry is likely to grow. The compound's unique structural features offer a rich palette for molecular design, making it an indispensable tool for chemists working on cutting-edge drug discovery and material innovation. Its role as a versatile intermediate underscores its value as a building block for future breakthroughs.